Cas no 3716-98-1 (1,2-Cyclobutanedicarbonitrile,1-chloro-)

1,2-Cyclobutanedicarbonitrile,1-chloro- structure
3716-98-1 structure
Product Name:1,2-Cyclobutanedicarbonitrile,1-chloro-
CAS No:3716-98-1
MF:C6H5ClN2
MW:140.570299863815
CID:296372
PubChem ID:24973870
Update Time:2025-04-19

1,2-Cyclobutanedicarbonitrile,1-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclobutanedicarbonitrile,1-chloro-
    • 1-Chloro-1,2-dicyanocyclobutane
    • 1-chlorocyclobutane-1,2-dicarbonitrile
    • 1-chloro-1,2-cyclobutanedicarbonitrile
    • 1-chloro-cyclobutane-1,2-dicarbonitrile
    • 3716-98-1
    • DTXSID80648186
    • Inchi: 1S/C6H5ClN2/c7-6(4-9)2-1-5(6)3-8/h5H,1-2H2
    • InChI Key: OLUUTZQTTGXFNG-UHFFFAOYSA-N
    • SMILES: ClC1(C#N)CCC1C#N

Computed Properties

  • Exact Mass: 140.0141259g/mol
  • Monoisotopic Mass: 140.0141259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 47.6Ų
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